Cas no 1806975-55-2 (3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-nitropyridine)

• Product Name: 3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-nitropyridine
• CAS No: 1806975-55-2
• MF: C₇H₄BrF₃N₂O₂
• MW: 285.018071174622
• CID: 4883847
• Update Time: 2025-06-10

3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-nitropyridine

• Inchi： 1S/C7H4BrF3N2O2/c8-1-3-5(9)4(6(10)11)2-12-7(3)13(14)15/h2,6H,1H2
• InChI Key： OUCCDOFBXKOGEF-UHFFFAOYSA-N
• SMILES： BrCC1C([N+](=O)[O-])=NC=C(C(F)F)C=1F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-nitropyridine

Comprehensive Overview of 3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-nitropyridine (CAS No. 1806975-55-2)

3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-nitropyridine (CAS No. 1806975-55-2) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique bromomethyl, difluoromethyl, and nitropyridine functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its structural complexity and reactivity make it a valuable asset for researchers exploring novel drug candidates and crop protection agents.

The compound's CAS number 1806975-55-2 is often searched in academic and industrial databases, reflecting its growing relevance in synthetic chemistry. Recent trends indicate that queries like "3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-nitropyridine synthesis" and "applications of nitropyridine derivatives" are increasingly common, highlighting the demand for detailed information on this molecule. Its fluorinated and nitro-substituted pyridine core is particularly intriguing for researchers investigating bioactive compounds with enhanced stability and efficacy.

One of the key reasons for the popularity of 3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-nitropyridine lies in its versatility. The presence of a bromomethyl group allows for further functionalization, making it a pivotal building block in cross-coupling reactions and nucleophilic substitutions. Additionally, the difluoromethyl moiety contributes to the compound's lipophilicity, a property highly sought after in the design of pharmaceutical intermediates and agrochemicals. This aligns with current industry trends focusing on fluorine-containing compounds due to their ability to improve metabolic stability and bioavailability.

In the context of green chemistry, researchers are exploring sustainable methods to synthesize 3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-nitropyridine. Questions such as "eco-friendly synthesis of bromomethyl nitropyridine" and "catalytic approaches for difluoromethylpyridine derivatives" are gaining traction, reflecting the shift toward environmentally conscious practices. The compound's potential applications in catalysis and material science further underscore its importance in modern chemical research.

From a pharmaceutical perspective, 3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-nitropyridine is being investigated for its role in the development of small-molecule inhibitors and kinase-targeted therapies. Its structural features align with the growing interest in heterocyclic compounds as drug candidates, particularly in oncology and neurology. The nitropyridine scaffold is known for its ability to interact with biological targets, making it a promising candidate for drug discovery programs.

In summary, 3-(Bromomethyl)-5-(difluoromethyl)-4-fluoro-2-nitropyridine (CAS No. 1806975-55-2) represents a cutting-edge compound with multifaceted applications. Its relevance in pharmaceuticals, agrochemicals, and material science positions it as a molecule of significant interest. As research continues to uncover its potential, this compound is poised to play a pivotal role in advancing chemical innovation and sustainable development.